Cas no 1219356-78-1 (FP-Biotin-d4)

• Product Name: FP-Biotin-d4
• CAS No: 1219356-78-1
• MF: C₂₇H₅₀FN₄O₇PS
• MW: 628.770317554474
• CID: 4553684
• Update Time: 2025-11-02

FP-Biotin-d4 Chemical and Physical Properties

Names and Identifiers

• FP-Biotin-d4
• 10-[ethoxy(fluoro)phosphoryl]-N-[1,1,5,5-tetradeuterio-5-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]pentyl]decanamide

• Inchi： 1S/C27H50FN4O7PS/c1-2-37-39-40(36,38-28)20-14-7-5-3-4-6-9-16-24(33)29-18-12-8-13-19-30-25(34)17-11-10-15-23-26-22(21-41-23)31-27(35)32-26/h22-23,26H,2-21H2,1H3,(H,29,33)(H,30,34)(H2,31,32,35)/i18D2,19D2
• InChI Key： QXPASOWWZXFNTD-AUZVCRNNSA-N
• SMILES： C(NC([2H])([2H])CCCC([2H])([2H])NC(=O)CCCCC1C2NC(=O)NC2CS1)(=O)CCCCCCCCCP(OOCC)(OF)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 851.3±60.0 °C at 760 mmHg
• Flash Point: 468.6±32.9 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

FP-Biotin-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on FP-Biotin-d4

Comprehensive Guide to FP-Biotin-d4 (CAS No. 1219356-78-1): Applications, Properties, and Research Insights

FP-Biotin-d4 (CAS No. 1219356-78-1) is a deuterated analog of biotin, a vital coenzyme in carboxylation reactions. This stable isotope-labeled compound has gained significant attention in proteomics research, mass spectrometry, and drug discovery due to its unique properties. The incorporation of four deuterium atoms (d4) enhances its utility as an internal standard, minimizing interference in analytical workflows. Researchers increasingly rely on FP-Biotin-d4 for precise quantification in LC-MS/MS applications, particularly in studying protein-protein interactions and post-translational modifications.

The growing demand for isotope-labeled biotin derivatives reflects broader trends in precision medicine and biomarker discovery. As proteomic techniques become more sophisticated, compounds like FP-Biotin-d4 address critical needs in quantitative proteomics. Its stability and compatibility with streptavidin-biotin systems make it invaluable for pull-down assays and affinity purification. Recent publications highlight its role in investigating kinase signaling pathways and epigenetic regulation, aligning with current research priorities in cancer biology and neurodegenerative diseases.

From a structural perspective, FP-Biotin-d4 maintains the core ureido ring and thiophene moiety characteristic of biotin while offering improved metabolic stability. This makes it particularly useful in tracer studies and metabolic flux analysis. The deuterium atoms are typically incorporated at positions that don't interfere with biological activity but provide sufficient mass shift for detection. Analytical chemists appreciate its high isotopic purity (>98% typically), which is crucial for minimizing background noise in sensitive mass spec applications.

The synthesis of FP-Biotin-d4 involves sophisticated deuterium exchange or building block assembly strategies. Manufacturers must carefully control reaction conditions to ensure proper deuterium incorporation while maintaining the compound's structural integrity. Quality control measures typically include NMR spectroscopy, HPLC-MS analysis, and isotopic enrichment verification to meet the stringent requirements of research applications. These production challenges contribute to the compound's premium positioning in the isotope-labeled reagents market.

Storage and handling recommendations for FP-Biotin-d4 emphasize protection from moisture and light, typically suggesting storage at -20°C under inert atmosphere. The compound's solubility profile favors DMSO or DMF for stock solutions, with aqueous buffers used for working dilutions. Researchers should note that while the deuterium labeling enhances stability, standard precautions for handling sensitive biochemicals still apply. Proper documentation of batch-specific certificates of analysis is essential for reproducible research outcomes.

Emerging applications for FP-Biotin-d4 include single-cell proteomics and spatial omics, where its sensitivity advantages are particularly valuable. The compound's compatibility with click chemistry approaches further expands its utility in bioorthogonal labeling strategies. As the field moves toward more multiplexed detection methods, the demand for well-characterized isotopic reagents like FP-Biotin-d4 will likely increase. Its role in quantitative Western blotting and protein interaction mapping continues to evolve with methodological advancements.

From a commercial perspective, FP-Biotin-d4 occupies a niche but growing segment of the life science reagents market. Pricing reflects both the synthetic challenges and the specialized applications, with researchers balancing cost against the compound's performance benefits. The development of generic protocols incorporating this reagent has helped drive adoption, particularly in academic core facilities and pharmaceutical R&D departments. As instrumentation sensitivity improves, even small improvements in signal-to-noise ratios provided by high-quality isotopic standards become more significant.

Future directions for FP-Biotin-d4 research may include optimization for imaging mass spectrometry applications and adaptation to high-throughput screening platforms. The compound's potential in diagnostic assay development is also being explored, particularly for conditions where biotin-dependent enzymes play pathological roles. Continued method development will likely reveal additional applications for this versatile reagent in the expanding toolbox of quantitative biology and systems medicine.